Methyl 12-oxooctadec-9-enoate
Overview
Description
Methyl 12-oxooctadec-9-enoate is a chemical compound with the formula C19H34O3 . It has a molecular weight of 310.5 g/mol and an exact mass of 310.25079494 g/mol . The compound has a total of 55 bonds, including 21 non-H bonds, 3 multiple bonds, 16 rotatable bonds, 3 double bonds, 1 aliphatic ester, and 1 aliphatic ketone .
Synthesis Analysis
Methyl 12-oxooctadec-9-enoate can be synthesized through the isomerization process. It isomerizes stereoselectively in 86% yield into methyl (10E)-12-octadec-10-enoate in the presence of a complex H2O2-BF3-Et2O . Another synthesis method involves the biocatalytic transesterification of castor oil with methanol in the presence of two different indigenously immobilized lipase preparations .Molecular Structure Analysis
The molecular structure of Methyl 12-oxooctadec-9-enoate consists of 56 atoms, including 34 Hydrogen atoms, 19 Carbon atoms, and 3 Oxygen atoms . It also contains 3 hydrogen bond acceptors and 16 rotatable bonds .Chemical Reactions Analysis
The primary chemical reaction involving Methyl 12-oxooctadec-9-enoate is its isomerization into methyl (10E)-12-octadec-10-enoate . This reaction occurs stereoselectively in the presence of a complex H2O2-BF3-Et2O .Physical And Chemical Properties Analysis
Methyl 12-oxooctadec-9-enoate has a molecular weight of 310.5 and an exact mass of 310.25079494 . It has a topological polar surface area of 43.4 Ų and a complexity of 308 . It also has an XLogP3 of 5.6, indicating its lipophilicity .Scientific Research Applications
Chemical Synthesis and Transformations Methyl 12-oxooctadec-9-enoate has been utilized in various chemical synthesis processes. For example, it has been used to produce methyl 9,12-epoxyoctadeca-9,11-dienoate through reactions involving zinc or cadmium in the presence of di-iodomethane and 1,2-dimethoxyethane under ultrasonic irradiation (Jie & Lam, 1987). Another study focused on synthesizing oxygenated fatty acid esters from santalbic acid ester, demonstrating the versatility of methyl 12-oxooctadec-9-enoate in chemical transformations (Pasha & Ahmad, 1993).
Reactions with Lewis Acids The compound has been a subject of study in reactions involving Lewis acids. In one study, methyl 12,13-epoxyoctadec-9-enoate and methyl 9,10-epoxyoctadec-12-enoate reacted with boron trifluoride etherate to yield mixtures of cyclic and unsaturated acyclic compounds (Canonica et al., 1969).
Creation of Furanoid Esters Methyl 12-oxooctadec-9-enoate is instrumental in the synthesis of furanoid esters. A study demonstrated its conversion to methyl 9,12-epoxyoctadeca-9,11-dienoate, an important step in the synthesis of C18-furanoid esters (Jie & Lam, 1977).
Preparation of Pyrazolines and Antimicrobial Activity The compound has been used in the preparation of pyrazoline derivatives, which exhibited antifungal and antibacterial activities, highlighting its potential in antimicrobial research (Agarwal, Rauf, & Ahmad, 1989).
Green Synthesis Approaches Recent research in 2020 showed that methyl-12-hydroxyoctadec-9-enoate, a derivative, was synthesized using biocatalytic transesterification of castor oil with methanol. This study emphasized green chemistry principles, indicating the eco-friendly potential of using this compound (Vadgama et al., 2020).
Oleochemical Applications Methyl 12-oxooctadec-9-enoate also finds applications in oleochemical research. A study demonstrated the derivatization of methyl 9-hydroxyoctadec-12-ynoate to obtain industrially important fatty compounds (Ahmad & Jie, 2008).
properties
IUPAC Name |
methyl 12-oxooctadec-9-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H34O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13H,3-9,11-12,14-17H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIPHDXIHMQRKSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)CC=CCCCCCCCC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10274896 |
Source
|
| Record name | methyl 12-oxooctadec-9-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10274896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 12-oxooctadec-9-enoate | |
CAS RN |
3047-65-2 |
Source
|
| Record name | methyl 12-oxooctadec-9-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10274896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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